![molecular formula C8H5BrFNO4 B1418582 Methyl 5-bromo-2-fluoro-3-nitrobenzoate CAS No. 1154278-17-7](/img/structure/B1418582.png)
Methyl 5-bromo-2-fluoro-3-nitrobenzoate
Overview
Description
Methyl 5-bromo-2-fluoro-3-nitrobenzoate is a chemical compound with the molecular weight of 278.03 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The IUPAC name for this compound is this compound and its InChI Code is 1S/C8H5BrFNO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3 . This indicates the presence of a methyl group (CH3), a bromo group (Br), a fluoro group (F), and a nitro group (NO2) on a benzoate backbone.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 278.03 . The compound should be stored in a sealed container in a dry environment at room temperature .Scientific Research Applications
Crystallographic Studies and Molecular Structure Analysis
- Methyl 5-bromo-2-fluoro-3-nitrobenzoate is involved in crystallographic studies, where its derivatives have been used to analyze crystal structures using X-ray powder diffraction. These studies help in understanding the intermolecular interactions and molecular electrostatic potential of such compounds (Pramanik, Dey, & Mukherjee, 2019).
Synthesis of Chemical Compounds
- The compound has been used as a starting material or intermediate in the synthesis of various other chemical entities. For example, in the synthesis of chlorantraniliprole, a derivative of this compound was used as a key intermediate (Yi-fen, Ai-xia, & Yafei, 2010).
Genotoxic Impurity Analysis
- In pharmaceutical research, similar compounds are analyzed to identify potential genotoxic impurities in drug substances. This is crucial for ensuring the safety and efficacy of pharmaceuticals (Gaddam et al., 2020).
Fluorescence Properties and Hydrothermal Synthesis
- Research also explores the fluorescence properties of related compounds, contributing to fields like material science and biochemistry. Hydrothermal synthesis methods are employed to create new compounds with enhanced fluorescent properties (Chang–you, 2012).
Exploration of Reactivity and Synthetic Utility
- Studies have been conducted on the nitration and bromination reactions of derivatives, providing insights into their reactivity and utility in synthesizing various compounds (Cooper & Scrowston, 1972).
Development of New Synthetic Methods
- New methods are being developed for the synthesis of derivatives of this compound, contributing to green chemistry and efficient production techniques (Mei, Yao, Yu, & Yao, 2018).
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Nitrobenzoates are often used in organic synthesis due to their reactivity .
Mode of Action
Without specific information, it’s difficult to say exactly how this compound interacts with its targets. The nitro group is often reduced in biological systems to form amines , and the bromo and fluoro groups could potentially undergo nucleophilic aromatic substitution reactions.
Pharmacokinetics
Factors such as its molecular weight (27803 g/mol ), and the presence of functional groups like the nitro, bromo, and fluoro groups could influence these properties.
properties
IUPAC Name |
methyl 5-bromo-2-fluoro-3-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFNO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODDWYOBMSSXDDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)Br)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70656053 | |
Record name | Methyl 5-bromo-2-fluoro-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70656053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1154278-17-7 | |
Record name | Methyl 5-bromo-2-fluoro-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70656053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 5-bromo-2-fluoro-3-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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